6-(4-Chlorophenyl)-1-(3,4-dichlorobenzyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile
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Description
6-(4-Chlorophenyl)-1-(3,4-dichlorobenzyl)-4-(methylsulfanyl)-2-oxo-1,2-dihydro-3-pyridinecarbonitrile is a useful research compound. Its molecular formula is C20H13Cl3N2OS and its molecular weight is 435.75. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
- This compound is synthesized effectively by reacting 2-aroyl-3,3-bis(alkylsulfanyl)acrylaldehydes with cyanoacetamide under specific conditions, leading to the formation of various pyridine derivatives, highlighting its versatility in organic synthesis (Mathews et al., 2008).
- It also plays a role in the synthesis of new series of pyridine and fused pyridine derivatives, demonstrating its utility in creating diverse chemical structures (Al-Issa, 2012).
Structural and Optical Characteristics
- Research has been conducted on the structural, optical, and junction characteristics of pyridine derivatives, including this compound, providing insights into their physical properties and potential applications in photonic and electronic devices (Zedan et al., 2020).
Applications in Crystal Engineering
- The compound's supramolecular structural features are crucial for its properties in both solids and solutions, with a focus on its synthesis, molecular structure, and optical properties, particularly its emissive characteristics (Joy et al., 2018).
Antibacterial Activity
- The compound, when reacted with transition metals, shows significant antibacterial activity, indicating its potential in the development of new antimicrobial agents (Sadeek et al., 2015).
Acoustic and Viscosity Studies
- Studies on the densities, viscosities, and ultrasonic velocities of dihydropyridine derivatives in different solvents provide insights into solute-solvent interactions, which are essential for understanding the compound's behavior in various environments (Baluja & Talaviya, 2016).
Properties
IUPAC Name |
6-(4-chlorophenyl)-1-[(3,4-dichlorophenyl)methyl]-4-methylsulfanyl-2-oxopyridine-3-carbonitrile |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H13Cl3N2OS/c1-27-19-9-18(13-3-5-14(21)6-4-13)25(20(26)15(19)10-24)11-12-2-7-16(22)17(23)8-12/h2-9H,11H2,1H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MDVXTDFMZWUFPC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=C(C(=O)N(C(=C1)C2=CC=C(C=C2)Cl)CC3=CC(=C(C=C3)Cl)Cl)C#N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H13Cl3N2OS |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.8 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.